molecular formula C13H16Cl2N2O3S B4390853 N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide

N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide

Cat. No. B4390853
M. Wt: 351.2 g/mol
InChI Key: ROPRMAAMSSKIEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, commonly known as DCSA, is a synthetic compound used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. DCSA has been found to have numerous applications in the field of pharmacology and neuroscience.

Mechanism of Action

DCSA works by inhibiting the activity of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, which is responsible for breaking down endocannabinoids. This leads to an increase in the levels of endocannabinoids, which can activate cannabinoid receptors in the brain and other parts of the body. This activation can have various effects on physiological processes, including pain relief, appetite suppression, and mood regulation.
Biochemical and Physiological Effects:
DCSA has been found to have several biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids in the brain and other tissues, leading to the activation of cannabinoid receptors. This activation can have various effects on the body, including pain relief, appetite suppression, and mood regulation. DCSA has also been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCSA in lab experiments is its potency and selectivity for N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibition. It has been found to be more potent than other N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibitors, such as URB597 and PF-3845. DCSA has also been shown to have good pharmacokinetic properties, making it suitable for in vivo experiments. However, one of the limitations of using DCSA is its high cost and limited availability.

Future Directions

There are several future directions for the use of DCSA in scientific research. One area of interest is the investigation of its potential therapeutic applications, such as in the treatment of pain, anxiety, and addiction. DCSA has also been suggested as a tool for studying the endocannabinoid system and its role in various physiological processes. Further research is needed to fully understand the effects of DCSA and its potential applications in pharmacology and neuroscience.
Conclusion:
In conclusion, N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, or DCSA, is a synthetic compound used in scientific research to investigate the role of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide in the endocannabinoid system. It has several applications in pharmacology and neuroscience, including the study of pain, anxiety, and addiction. DCSA works by inhibiting the activity of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, leading to an increase in the levels of endocannabinoids and the activation of cannabinoid receptors. While DCSA has several advantages for lab experiments, further research is needed to fully understand its effects and potential therapeutic applications.

Scientific Research Applications

DCSA has been extensively used in scientific research to investigate the role of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide in the endocannabinoid system. It has been found to increase the levels of endocannabinoids, which are neurotransmitters that regulate various physiological processes such as pain, appetite, and mood. DCSA has also been used to study the effects of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibition on anxiety, depression, and addiction.

properties

IUPAC Name

N-cyclopropyl-2-[(2,5-dichlorophenyl)sulfonyl-ethylamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16Cl2N2O3S/c1-2-17(8-13(18)16-10-4-5-10)21(19,20)12-7-9(14)3-6-11(12)15/h3,6-7,10H,2,4-5,8H2,1H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROPRMAAMSSKIEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC(=O)NC1CC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16Cl2N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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